![molecular formula C24H23N3O5 B2932204 N-(1,3-benzodioxol-5-yl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide CAS No. 872862-21-0](/img/structure/B2932204.png)
N-(1,3-benzodioxol-5-yl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is part of a series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties . These have been designed based on literature reports of the activity of indoles against various cancer cell lines .
Synthesis Analysis
The compound was synthesized via a Pd-catalyzed C-N cross-coupling . The routes used for the synthesis of the indole-based molecules are depicted in Scheme 1 .Molecular Structure Analysis
The molecular structure of the compound is available as a 2D Mol file . All spectra including the 2D correlation NMR spectra are available within the Electronic Supplementary Information .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 1-(1,3-Benzodioxol-5-yl)-2-butanone, are available . It has a density of 1.2±0.1 g/cm3, boiling point of 291.2±9.0 °C at 760 mmHg, and a flash point of 120.7±5.1 °C .Scientific Research Applications
New Salt and Solvate Synthesis
The invention of new salt forms of compounds, including those structurally related to N-(1,3-benzodioxol-5-yl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide, plays a significant role in pharmaceutical compositions. These new forms can enhance the therapeutic efficacy and stability of the compounds in medical treatments (ジュリアン・ジョヴァンニーニ, ボー−イェラン・ヨセフソン, 2005).
Synthesis of Biologically Active Derivatives
The development of N-substituted derivatives, through innovative synthetic pathways, has shown significant biological activities. This includes the potential inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase, crucial in the management of diseases like Alzheimer's (H. Khalid et al., 2014).
Antimicrobial Nano-Materials
Research into N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives has unveiled their antimicrobial properties against pathogenic bacteria and Candida species. These findings could lead to new treatments for infections resistant to current antibiotics (B. Mokhtari, K. Pourabdollah, 2013).
Oxidative Reactions and Synthesis
Compounds like 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate, derived from similar chemical frameworks, showcase the oxidative capabilities in various chemical reactions. This highlights the role of such compounds in synthetic chemistry and potential industrial applications (M. Mercadante, C. Kelly, J. Bobbitt, Leon J. Tilley, N. Leadbeater, 2013).
Antitumor Activity
The exploration of thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, bearing a similar structural core, indicates significant antitumor activities. These studies provide a foundation for the development of new cancer therapies, showcasing the compound's potential in inhibiting tumor growth (M. Albratty, K. El-Sharkawy, Shamsher Alam, 2017).
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for this compound is not available, it’s worth noting that synthetic cathinones have been reported to cause a number of stimulant-like adverse effects . Also, it should be noted that for both substances the margin of safety is less than one, indicating that the risk of neurotoxicity is not negligible .
Future Directions
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O5/c28-22(26-10-4-1-5-11-26)14-27-13-18(17-6-2-3-7-19(17)27)23(29)24(30)25-16-8-9-20-21(12-16)32-15-31-20/h2-3,6-9,12-13H,1,4-5,10-11,14-15H2,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULXHGUJDINDSEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-yl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.